Cas no 10210-21-6 (9,10-Anthracenedione,1,3,8-trihydroxy-6-methoxy-2-(1-oxohexyl)-)
10210-21-6 structure
Product Name:9,10-Anthracenedione,1,3,8-trihydroxy-6-methoxy-2-(1-oxohexyl)-
CAS No:10210-21-6
MF:C21H20O7
MW:384.379306793213
CID:142735
PubChem ID:99653
Update Time:2025-04-19
9,10-Anthracenedione,1,3,8-trihydroxy-6-methoxy-2-(1-oxohexyl)- Chemical and Physical Properties
Names and Identifiers
-
- 9,10-Anthracenedione,1,3,8-trihydroxy-6-methoxy-2-(1-oxohexyl)-
- 1,3,8-Trihydroxy-6-methoxy-2-(1-oxohexyl)-9,10-anthraquinone
- 2-Hexanoyl-1,3,8-trihydroxy-6-methoxy-anthrachinon
- 2-hexanoyl-1,3,8-trihydroxy-6-methoxy-anthraquinone
- Solorinic acid
- Solorinsaeure
- NSC-258318
- NSC258318
- UNII-GFT6JJ47QX
- Anthraquinone,3,8-trihydroxy-6-methoxy-
- 2-hexanoyl-1,3,8-trihydroxy-6-methoxyanthracene-9,10-dione
- 1,3,8-Trihydroxy-6-methoxy-2-(1-oxohexyl)-9,10-anthracenedione
- WLN: L C666 BV IVJ DQ EV5 FQ LO1 NQ
- 10210-21-6
- NSC 258318
- 9,10-Anthracenedione, 1,3,8-trihydroxy-6-methoxy-2-(1-oxohexyl)-
- GFT6JJ47QX
- 9, 1,3,8-trihydroxy-6-methoxy-2-(1-oxohexyl)-
- CHEBI:144072
- SCHEMBL16226154
- DTXSID40144639
- Anthraquinone, 2-hexanoyl-1,3,8-trihydroxy-6-methoxy-
-
- Inchi： 1S/C21H20O7/c1-3-4-5-6-13(22)18-15(24)9-12-17(21(18)27)20(26)16-11(19(12)25)7-10(28-2)8-14(16)23/h7-9,23-24,27H,3-6H2,1-2H3
- InChI Key： MLTVHORGISIISB-UHFFFAOYSA-N
- SMILES： OC1=C(C(=CC2C(C3C=C(C=C(C=3C(C=21)=O)O)OC)=O)O)C(CCCCC)=O
Computed Properties
- Exact Mass: 384.1209
- Monoisotopic Mass: 384.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 618
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 121Ų
Experimental Properties
- Density: 1.393
- Boiling Point: 613.4°C at 760 mmHg
- Flash Point: 217.7°C
- Refractive Index: 1.641
- PSA: 121.13
- LogP: 3.35040
9,10-Anthracenedione,1,3,8-trihydroxy-6-methoxy-2-(1-oxohexyl)- Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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